Cas no 68225-59-2 (Clindamycin 3-Palmitate)

• Product Name: Clindamycin 3-Palmitate
• CAS No: 68225-59-2
• MF: C₃₄H₆₃ClN₂O₆S
• MW: 663.391828775406
• CID: 1064832
• PubChem ID: 155886744
• Update Time: 2025-10-29

Clindamycin 3-Palmitate Chemical and Physical Properties

Names and Identifiers

• Clindamycin 3-Palmitate
• 68225-59-2

• Inchi： 1S/C34H63ClN2O6S/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-21-27(38)42-32-29(39)31(43-34(44-5)30(32)40)28(24(3)35)36-33(41)26-22-25(20-7-2)23-37(26)4/h24-26,28-32,34,39-40H,6-23H2,1-5H3,(H,36,41)
• InChI Key： ZGCNMHQDCCSXMS-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(C(C(C(O1)SC)O)OC(CCCCCCCCCCCCCCC)=O)O)NC(C1CC(CCC)CN1C)=O

Computed Properties

• Exact Mass: 662.4095366 g/mol
• Monoisotopic Mass: 662.4095366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 23
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 134
• Molecular Weight: 663.4

Additional information on Clindamycin 3-Palmitate

Introduction to Clindamycin 3-Palmitate (CAS No. 68225-59-2)

Clindamycin 3-Palmitate, a derivative of the widely recognized antibiotic Clindamycin, is a compound of significant interest in the field of pharmaceutical chemistry and microbiology. With a CAS number of 68225-59-2, this molecule has garnered attention for its potential applications in drug delivery systems and its enhanced pharmacokinetic properties. This article delves into the chemical structure, biological activities, and the latest research findings associated with Clindamycin 3-Palmitate.

The chemical structure of Clindamycin 3-Palmitate features a clindamycin base that is esterified with palmitic acid. This modification introduces a longer hydrophobic chain, which can significantly influence the compound's solubility, stability, and bioavailability. The palmitate group enhances the lipophilicity of the molecule, making it more suitable for formulations that require better penetration into tissues and cellular compartments.

In recent years, there has been growing interest in the development of novel antibiotic formulations to combat the rise of multidrug-resistant bacteria. Clindamycin 3-Palmitate has emerged as a promising candidate in this context. Its ability to maintain efficacy while potentially reducing side effects makes it an attractive option for therapeutic applications. Studies have shown that the palmitate esterification can improve the compound's pharmacokinetic profile, leading to prolonged half-life and reduced dosing frequency.

One of the most compelling aspects of Clindamycin 3-Palmitate is its potential in targeted drug delivery systems. The enhanced lipophilicity allows for better incorporation into lipid-based nanoparticles and micelles, which can be tailored for specific delivery routes such as intravenous or topical administration. This targeted approach not only improves therapeutic efficacy but also minimizes systemic side effects, making it a valuable asset in modern medicine.

Research has also explored the antimicrobial properties of Clindamycin 3-Palmitate in comparison to its parent compound, Clindamycin. While both exhibit similar mechanisms of action by inhibiting bacterial protein synthesis, studies suggest that Clindamycin 3-Palmitate may have a broader spectrum of activity against certain resistant strains. This is attributed to its improved cell membrane penetration and sustained release characteristics.

The synthesis of Clindamycin 3-Palmitate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including enzymatic esterification and solid-phase peptide synthesis, have been employed to optimize production. These methods not only enhance efficiency but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Clinical trials have begun to evaluate the safety and efficacy of Clindamycin 3-Palmitate in various therapeutic settings. Preliminary results are promising, indicating that it may be particularly effective in treating skin and soft tissue infections caused by Gram-positive bacteria. The extended half-life observed in these trials suggests that daily dosing regimens could be replaced with less frequent administration, improving patient compliance.

The development of Clindamycin 3-Palmitate also highlights the importance of structure-activity relationship (SAR) studies in optimizing drug candidates. By systematically modifying different parts of the molecule, researchers can fine-tune its properties to achieve desired outcomes. This approach has been instrumental in identifying derivatives with improved pharmacological profiles.

In conclusion, Clindamycin 3-Palmitate (CAS No. 68225-59-2) represents a significant advancement in antibiotic therapy. Its unique chemical properties, combined with promising preclinical and clinical data, position it as a valuable addition to the armamentarium against bacterial infections. As research continues to uncover new applications and refine delivery systems, this compound is poised to play a crucial role in addressing challenges related to antibiotic resistance and improving patient outcomes.